Cas no 1607314-16-8 (N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline)

• Product Name: N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline
• CAS No: 1607314-16-8
• MF: C₁₀H₁₀FN₃O₂S
• MW: 255.268703937531
• CID: 6107549
• PubChem ID: 84596229
• Update Time: 2025-10-31

N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline
• Z1583346757
• N-CYANO-4-FLUORO-N-[2-(METHYLSULFANYL)ETHYL]-3-NITROANILINE
• 1607314-16-8
• AKOS016981958
• EN300-1210483
• (4-Fluoro-3-nitrophenyl)-(2-methylsulfanylethyl)cyanamide

• Inchi： 1S/C10H10FN3O2S/c1-17-5-4-13(7-12)8-2-3-9(11)10(6-8)14(15)16/h2-3,6H,4-5H2,1H3
• InChI Key： PUTATLAXRMKCSV-UHFFFAOYSA-N
• SMILES： S(C)CCN(C#N)C1C=CC(=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 255.04777591g/mol
• Monoisotopic Mass: 255.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.2Ų

Additional information on N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline

Comprehensive Overview of N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline (CAS No. 1607314-16-8)

N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline (CAS No. 1607314-16-8) is a specialized organic compound with a unique molecular structure that combines cyano, fluoro, nitro, and methylsulfanyl functional groups. This compound has garnered significant attention in recent years due to its potential applications in agrochemicals, pharmaceuticals, and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and utility in innovative fields such as green chemistry and sustainable agriculture.

The molecular formula of N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline reflects its complex yet highly functionalized architecture. The presence of the cyano group (-CN) and nitro group (-NO2) makes it a versatile intermediate for further chemical modifications. Meanwhile, the fluoro substituent enhances its stability and reactivity, which is critical for applications in crop protection and drug discovery. The methylsulfanyl moiety further contributes to its unique physicochemical properties, making it a subject of interest in advanced material synthesis.

In the context of agrochemical research, N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline has been investigated for its potential as a pesticide intermediate. Its structural features align with the growing demand for eco-friendly pest control solutions, a topic frequently searched by farmers and environmentalists. The compound's ability to act as a precursor for novel herbicides or fungicides is particularly relevant amid rising concerns about resistance management and sustainable farming practices.

From a pharmaceutical perspective, this compound's nitroaniline backbone is reminiscent of bioactive molecules used in medicinal chemistry. Researchers are exploring its derivatives for potential antibacterial or antifungal properties, addressing the global need for new antimicrobial agents. The fluoro and cyano groups are known to enhance bioavailability and target specificity, making it a promising candidate for drug development pipelines.

The synthesis of N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline typically involves multi-step reactions, including nitration, cyanation, and alkylation processes. Recent advancements in catalytic methods and solvent-free reactions have improved its production efficiency, aligning with the green chemistry principles that dominate modern chemical research. These innovations are often highlighted in academic publications and patent filings, reflecting the compound's commercial and scientific value.

In material science, the methylsulfanyl group in N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline offers opportunities for designing functional polymers or coordination complexes. Its electron-rich structure could contribute to conductive materials or sensors, topics frequently searched by engineers and chemists. The compound's thermal stability and solubility profile further broaden its applicability in high-performance coatings and electronic devices.

As the scientific community continues to explore N-cyano-4-fluoro-N-2-(methylsulfanyl)ethyl-3-nitroaniline, its role in cross-disciplinary research becomes increasingly evident. Whether in agriculture, medicine, or advanced materials, this compound exemplifies the convergence of molecular design and practical innovation. Its CAS No. 1607314-16-8 serves as a key identifier for researchers navigating chemical databases and regulatory frameworks, ensuring accurate communication across global scientific networks.